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Compound of Interest

Compound Name: 1-Phenyl-1-butanol

Cat. No.: B1581738

Essential Safety and Handling Guide for 1-
Phenyl-1-butanol

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Phenyl-1-butanol. It outlines the
necessary personal protective equipment (PPE), safe operational procedures, and compliant
disposal methods to ensure laboratory safety and build trust in chemical handling protocols.

Summary of Safety and Physical Properties

While specific occupational exposure limits for 1-Phenyl-1-butanol have not been established,
a conservative approach to handling is recommended based on its chemical properties and
information from available Safety Data Sheets (SDS). The following table summarizes key
safety recommendations and physical data.
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Parameter

Recommendation / Value

Source(s)

Eye Protection

Safety glasses with side-
shields conforming to EN166,

or chemical safety goggles.

[1]

Hand Protection

Chemical-resistant gloves.
Specific material and thickness
should be determined based
on the nature of the work. A
Type N95 respirator may be
appropriate in certain

situations.

[2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3]

Body Protection

Lab coat.

[3]

Flash Point

103 °C (217.4 °F) - closed cup

[2]

Storage

Store in a cool, dry, and well-
ventilated place away from
strong oxidizing agents. Keep

container tightly closed.

[3]4]

Appearance

Colorless to almost colorless

clear liquid or solid.

Molecular Formula

C10H140

[1]

Molecular Weight

150.22 g/mol

[2]

Detailed Operational Protocols

Adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of 1-Phenyl-1-butanol.

Pre-Handling and Preparation
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantities of 1-Phenyl-1-butanol to be used and the
potential for exposure.

Fume Hood Verification: Ensure that the chemical fume hood to be used has been recently
certified and is functioning correctly.

Gather PPE: Assemble all necessary PPE as outlined in the table above. Inspect gloves for
any signs of degradation or perforation before use.

Emergency Equipment Check: Confirm the location and accessibility of the nearest safety
shower and eyewash station.

Safe Handling Procedure

Work Area: Always handle 1-Phenyl-1-butanol in a well-ventilated area, preferably within a
chemical fume hood.[3]

Personal Protective Equipment: At a minimum, wear safety glasses with side shields, a lab
coat, and chemical-resistant gloves.[2][3] For tasks with a higher risk of splashing, chemical
safety goggles should be worn.

Avoiding Inhalation: Avoid breathing vapors or mist.[4]

Skin Contact: Prevent contact with skin and eyes.[4] In case of accidental contact, wash the
affected area immediately with soap and plenty of water.

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end
of the workday.[1]

Disposal Plan

Waste Classification: 1-Phenyl-1-butanol waste is classified as hazardous waste and must
be disposed of accordingly.

Waste Collection:
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o Collect liquid waste in a designated, properly labeled, and sealed container. The container
should be compatible with organic solvents.

o Solid waste contaminated with 1-Phenyl-1-butanol should be collected in a separate,
clearly labeled container.

e Labeling: Label all waste containers with "Hazardous Waste," the full chemical name "1-
Phenyl-1-butanol,” and any associated hazard symbols.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company. Do not dispose of 1-Phenyl-
1-butanol down the drain.[4]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Phenyl-1-butanol.
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Safe Handling and Disposal Workflow for 1-Phenyl-1-butanol
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Caption: Workflow for safe handling of 1-Phenyl-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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